Cas no 1234840-93-7 (N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide)

• Product Name: N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide
• CAS No: 1234840-93-7
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 5473234
• Update Time: 2025-05-25

N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide

• Inchi： 1S/C10H10F3NO2S/c11-10(12,13)8-3-1-2-4-9(8)14-17(15,16)7-5-6-7/h1-4,7,14H,5-6H2
• InChI Key： FGCWFPPKCJSAGG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC=C2C(F)(F)F)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide

Professional Introduction to N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide (CAS No: 1234840-93-7)

N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide, identified by its CAS number 1234840-93-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacokinetic properties, making it a valuable candidate for further research and development.

The molecular structure of N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide consists of a cyclopropane ring substituted with a sulfonamide moiety and an aromatic ring bearing a trifluoromethyl group. This unique arrangement contributes to its distinct chemical and biological properties. The cyclopropane ring, known for its strain and reactivity, can interact with biological targets in ways that linear or other cyclic structures might not, potentially leading to novel mechanisms of action.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The introduction of the trifluoromethyl group into the molecule further enhances its bioactivity by increasing metabolic stability and lipophilicity. This modification is particularly useful in drug design, as it can improve the compound's ability to cross cell membranes and reach its target site effectively.

The synthesis of N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the cyclopropane sulfonamide core, followed by functionalization with the trifluoromethyl-substituted phenyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes, making it a promising candidate for further investigation. The structural features of the molecule, particularly the cyclopropane ring and the sulfonamide group, appear to be critical for its binding affinity and efficacy.

The impact of the trifluoromethyl group on the pharmacological properties of N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide cannot be overstated. This substituent not only enhances metabolic stability but also influences electronic distribution within the molecule, affecting its interactions with biological targets. The ability to fine-tune these properties makes this compound an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

In addition to its potential therapeutic applications, N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide has also been studied for its role in chemical biology research. Its unique structure provides insights into how molecular architecture influences biological activity, offering valuable lessons for future drug design. The compound's ability to modulate enzyme activity and receptor binding underscores its significance in understanding disease mechanisms at a molecular level.

The future prospects for N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists are essential to fully harness the potential of this compound. By leveraging cutting-edge technologies and innovative approaches, scientists hope to uncover new treatments for a wide range of diseases.

In conclusion, N-[2-(Trifluoromethyl)phenyl]cyclopropanesulfonamide (CAS No: 1234840-93-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with the enhancing effects of the trifluoromethyl group, make it a valuable asset in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for human health.